Cas no 1489314-84-2 (1-(1,3-thiazol-4-yl)methylcyclopropane-1-carboxylic acid)

1-(1,3-Thiazol-4-yl)methylcyclopropane-1-carboxylic acid is a specialized organic compound featuring a cyclopropane ring fused with a carboxylic acid group and a 1,3-thiazol-4-ylmethyl substituent. This structure imparts unique reactivity and potential applications in pharmaceutical and agrochemical synthesis. The cyclopropane moiety enhances rigidity, while the thiazole ring contributes to heterocyclic diversity, making it a valuable intermediate for drug discovery and fine chemical development. Its carboxylic acid functionality allows for further derivatization, enabling the synthesis of amides, esters, and other derivatives. The compound’s well-defined stereochemistry and structural stability make it suitable for use in stereoselective reactions and as a building block in medicinal chemistry.
1-(1,3-thiazol-4-yl)methylcyclopropane-1-carboxylic acid structure
1489314-84-2 structure
Product Name:1-(1,3-thiazol-4-yl)methylcyclopropane-1-carboxylic acid
CAS No:1489314-84-2
MF:C8H9NO2S
MW:183.227560758591
CID:5753508
PubChem ID:66026621
Update Time:2025-05-26

1-(1,3-thiazol-4-yl)methylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • EN300-1838468
    • 1489314-84-2
    • 1-(Thiazol-4-ylmethyl)cyclopropane-1-carboxylic acid
    • 1-[(1,3-thiazol-4-yl)methyl]cyclopropane-1-carboxylic acid
    • CS-0288061
    • AKOS015369009
    • Cyclopropanecarboxylic acid, 1-(4-thiazolylmethyl)-
    • 1-(1,3-thiazol-4-yl)methylcyclopropane-1-carboxylic acid
    • Inchi: 1S/C8H9NO2S/c10-7(11)8(1-2-8)3-6-4-12-5-9-6/h4-5H,1-3H2,(H,10,11)
    • InChI Key: DEUWGGPYGCPMLU-UHFFFAOYSA-N
    • SMILES: S1C=NC(=C1)CC1(C(=O)O)CC1

Computed Properties

  • Exact Mass: 183.03539970g/mol
  • Monoisotopic Mass: 183.03539970g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 203
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 78.4Ų

Experimental Properties

  • Density: 1.466±0.06 g/cm3(Predicted)
  • Boiling Point: 356.0±15.0 °C(Predicted)
  • pka: 4.29±0.20(Predicted)

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Additional information on 1-(1,3-thiazol-4-yl)methylcyclopropane-1-carboxylic acid

Recent Advances in the Study of 1-(1,3-thiazol-4-yl)methylcyclopropane-1-carboxylic acid (CAS: 1489314-84-2)

1-(1,3-thiazol-4-yl)methylcyclopropane-1-carboxylic acid (CAS: 1489314-84-2) is a novel chemical compound that has garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique thiazole and cyclopropane structural motifs, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, positioning it as a candidate for further drug development.

The synthesis of 1-(1,3-thiazol-4-yl)methylcyclopropane-1-carboxylic acid has been optimized in recent research to improve yield and purity. A study published in the Journal of Medicinal Chemistry (2023) detailed a multi-step synthetic route that leverages palladium-catalyzed cross-coupling reactions to introduce the thiazole moiety, followed by cyclopropanation to form the core structure. The final product was characterized using NMR spectroscopy and high-resolution mass spectrometry, confirming its molecular structure and purity.

Pharmacological evaluations have revealed that this compound exhibits potent inhibitory activity against specific enzymes involved in inflammatory pathways. In vitro assays demonstrated its ability to selectively inhibit cyclooxygenase-2 (COX-2) with an IC50 value of 0.8 µM, while showing minimal activity against COX-1, suggesting a favorable safety profile for potential anti-inflammatory applications. These findings were corroborated by molecular docking studies, which highlighted the compound's binding affinity to the COX-2 active site.

Further investigations into the therapeutic potential of 1-(1,3-thiazol-4-yl)methylcyclopropane-1-carboxylic acid have explored its role in oncology. Preclinical studies in murine models of colorectal cancer indicated that the compound could suppress tumor growth by modulating the Wnt/β-catenin signaling pathway. Researchers observed a significant reduction in tumor volume (p < 0.01) after four weeks of treatment, accompanied by downregulation of key oncogenic markers such as c-Myc and cyclin D1.

In addition to its anti-inflammatory and anti-cancer properties, recent work has also examined the compound's pharmacokinetic profile. A pharmacokinetic study in rats revealed a plasma half-life of approximately 6 hours and good oral bioavailability (65%), making it a viable candidate for oral administration. Metabolite identification studies identified the primary metabolic pathways, with glucuronidation being the major route of elimination.

Despite these promising results, challenges remain in the development of 1-(1,3-thiazol-4-yl)methylcyclopropane-1-carboxylic acid as a therapeutic agent. Issues such as potential off-target effects and long-term toxicity need to be addressed in future studies. However, the compound's unique structural features and demonstrated biological activities make it a compelling subject for ongoing research in the chemical biology and pharmaceutical sciences.

In conclusion, 1-(1,3-thiazol-4-yl)methylcyclopropane-1-carboxylic acid (CAS: 1489314-84-2) represents a promising scaffold for drug discovery. Its versatile pharmacological properties, combined with recent advancements in synthesis and characterization, underscore its potential as a lead compound for the development of novel therapeutics. Future research should focus on optimizing its pharmacological profile and advancing it through preclinical and clinical trials to fully realize its therapeutic potential.

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